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Compound of Interest

Compound Name: GNE-371

Cat. No.: B607684 Get Quote

For researchers, scientists, and drug development professionals handling GNE-371, a potent

and selective chemical probe for the second bromodomains of TAF1 and TAF1L, adherence to

proper safety and disposal protocols is paramount.[1][2][3][4][5] This document provides

essential logistical information and step-by-step guidance for the safe handling and disposal of

GNE-371, ensuring laboratory safety and regulatory compliance.

Handling and Storage
Before disposal, it is crucial to handle and store GNE-371 correctly to minimize risks. GNE-371
is a solid powder and should be handled in a well-ventilated area, preferably a chemical fume

hood, to avoid inhalation of dust particles. Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times.

For short-term storage, keep the compound in a dry, dark environment at 0-4°C. For long-term

storage, -20°C is recommended. Stock solutions should be stored at -80°C for up to 6 months

or -20°C for up to 1 month, protected from light and stored under nitrogen.

Disposal of GNE-371
As GNE-371 is a research chemical, it is classified as non-hazardous for shipping purposes.

However, all chemical waste should be managed responsibly. The following step-by-step

procedure outlines the recommended disposal plan for GNE-371:

Waste Identification and Segregation:
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Solid Waste: Unused or expired GNE-371 powder should be collected in a designated,

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Liquid Waste: Solutions of GNE-371, typically dissolved in solvents like DMSO, should be

collected in a separate, labeled liquid hazardous waste container.

Contaminated Materials: All materials that have come into contact with GNE-371, such as

pipette tips, vials, and gloves, should be considered contaminated and disposed of in a

designated solid hazardous waste container.

Waste Collection and Storage:

Use appropriate, leak-proof, and chemically resistant containers for waste collection.

Clearly label all waste containers with "Hazardous Waste," the name of the chemical

(GNE-371), the solvent (if applicable), and the date of accumulation.

Store waste containers in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

Institutional Disposal Protocol:

Follow your institution's specific chemical waste disposal procedures. Contact your

institution's Environmental Health and Safety (EHS) department for guidance on waste

pickup and disposal.

Provide the EHS department with the Safety Data Sheet (SDS) for GNE-371 if available,

or at a minimum, the chemical name and CAS number (1926986-36-8).

Transportation and Final Disposal:

Your institution's EHS department will arrange for a licensed hazardous waste disposal

company to transport and dispose of the waste in accordance with local, state, and federal

regulations.

Quantitative Data Summary
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The following table summarizes key quantitative data for GNE-371 for easy reference in

experimental planning and safety assessment.

Property Value Source

Molecular Weight 431.50 g/mol

Chemical Formula C₂₄H₂₅N₅O₃

IC₅₀ (TAF1(2)) 10 nM

Cellular IC₅₀ 38 nM

Solubility in DMSO ≥ 2.5 mg/mL (5.79 mM)

Purity >98%

Experimental Workflow for GNE-371 Handling and
Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

GNE-371 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b607684?utm_src=pdf-body
https://www.benchchem.com/product/b607684?utm_src=pdf-body
https://www.benchchem.com/product/b607684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Usage

Disposal Procedure

Acquire GNE-371

Store Appropriately
(Short-term: 0-4°C | Long-term: -20°C)

Upon Receipt

Wear Personal Protective Equipment (PPE)

Before Use

Handle in Ventilated Area (Fume Hood)

Conduct Experiment

Segregate Waste
(Solid, Liquid, Contaminated)

Post-Experiment

Label Waste Containers Correctly

Store Waste in Designated Area

Consult Institutional EHS for Pickup

Final Disposal by Licensed Vendor

Click to download full resolution via product page

GNE-371 Laboratory Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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